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Compound of Interest

Compound Name: Pratol

Cat. No.: B192162 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to determining the appropriate dosage

of Pratol (7-Hydroxy-4'-methoxyflavone) for various in vitro experiments. This document

summarizes key findings on Pratol's biological activities, offers detailed protocols for essential

assays, and outlines the signaling pathways it modulates.

Overview of Pratol's In Vitro Biological Activities
Pratol, a naturally occurring O-methylated flavone, has demonstrated a range of biological

activities in vitro, positioning it as a compound of interest for further investigation in several

research areas.

Anti-inflammatory Effects: Pratol has been shown to exert significant anti-inflammatory

properties, primarily through the inhibition of the NF-κB signaling pathway. In

lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells, Pratol effectively

reduces the production of key inflammatory mediators, including nitric oxide (NO),

prostaglandin E2 (PGE2), tumor necrosis factor-alpha (TNF-α), interleukin-1β (IL-1β), and

interleukin-6 (IL-6)[1][2].

Anticancer Potential: Preliminary studies suggest that Pratol possesses cytotoxic effects

against various cancer cell lines. While comprehensive data across a wide range of cancers

is still emerging, its potential to induce apoptosis has been noted[3][4].
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Melanogenesis Regulation: Pratol has been observed to influence melanogenesis, though

the precise mechanisms and effective concentrations for this activity are still under

investigation.

Dosage Determination: Recommended
Concentration Ranges
The optimal concentration of Pratol for in vitro experiments is highly dependent on the cell type

and the specific biological effect being investigated. Based on available literature, the following

concentration ranges can be used as a starting point for experimental design.

Table 1: Recommended Pratol Concentrations for
Various In Vitro Applications

Application
Area

Cell Line
Example

Effective
Concentration
Range (µM)

Key
Observations

Reference(s)

Anti-

inflammatory

RAW 264.7

(Murine

Macrophage)

25 - 100

Significant

reduction of NO,

PGE2, TNF-α,

IL-1β, and IL-6.

[1][2]

Anticancer

HeLa (Cervical

Cancer), WiDr

(Colon Cancer)

10 - 50 (General

flavonoid range)

Induction of

apoptosis has

been suggested.

Specific IC50

values for Pratol

are not widely

reported.

[5][6]

Neuroprotection

SH-SY5Y

(Human

Neuroblastoma)

Not Established

No direct in vitro

neuroprotective

studies for Pratol

are currently

available.
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Note: It is crucial to perform a dose-response curve for each new cell line and experimental

setup to determine the precise IC50 (half-maximal inhibitory concentration) or effective

concentration (EC50).

Key Signaling Pathways Modulated by Pratol
Pratol's biological effects are mediated through its interaction with specific intracellular

signaling pathways.

NF-κB Signaling Pathway: In the context of inflammation, Pratol acts as an inhibitor of the

canonical NF-κB pathway. Upon stimulation by agents like LPS, Pratol prevents the

degradation of IκBα, which in turn blocks the nuclear translocation of the p65 subunit of NF-

κB. This inhibition leads to the downregulation of NF-κB target genes that encode for pro-

inflammatory cytokines and enzymes[1][2].
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Seed cells in 96-well plate

Incubate for 24h

Treat with Pratol dilutions

Incubate for 24-72h

Add MTT solution

Incubate for 4h

Add DMSO to dissolve formazan

Measure absorbance at 570 nm

Calculate cell viability and IC50

 

Treat cells with Pratol

Harvest and wash cells

Resuspend in Binding Buffer

Stain with Annexin V-FITC and PI

Incubate in the dark

Analyze by Flow Cytometry

Quantify apoptotic cell populations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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